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Cat. No.: B143126

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trimethylsilyl trifluoromethanesulfonate (TMSOTT) is a powerful and versatile Lewis acid
catalyst widely employed in modern organic synthesis, particularly in the realm of carbohydrate
chemistry.[1][2][3] Its high reactivity and oxophilicity make it an exceptional promoter for the
formation of glycosidic linkages, a critical step in the synthesis of oligosaccharides,
glycoconjugates, and nucleosides.[4][5] TMSOTf is also instrumental in various protecting
group manipulations, further highlighting its utility in the construction of complex carbohydrate-
based molecules.[6] This document provides detailed application notes and protocols for the
use of TMSOTT in key carbohydrate chemistry transformations.

Glycosylation Reactions Promoted by TMSOTf

TMSOTTf is a go-to catalyst for a multitude of glycosylation reactions, activating a wide array of
glycosyl donors. Its effectiveness stems from its ability to facilitate the departure of the
anomeric leaving group, generating a reactive oxocarbenium ion intermediate that is then
attacked by a glycosyl acceptor.

Activation of Glycosyl Trichloroacetimidates

Glycosyl trichloroacetimidates are among the most common and effective glycosyl donors used
in oligosaccharide synthesis.[7] Their activation by a catalytic amount of TMSOTf is a
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cornerstone of modern carbohydrate chemistry.[7]

Reaction Mechanism:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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